Cas no 2138202-62-5 (1H-Pyrrolo[2,3-c]pyridine, 5-fluoro-3-(2-pyrimidinyl)-)

• Product Name: 1H-Pyrrolo[2,3-c]pyridine, 5-fluoro-3-(2-pyrimidinyl)-
• CAS No: 2138202-62-5
• MF: C₁₁H₇FN₄
• MW: 214.198484659195
• CID: 5280168
• Update Time: 2025-10-28

1H-Pyrrolo[2,3-c]pyridine, 5-fluoro-3-(2-pyrimidinyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[2,3-c]pyridine, 5-fluoro-3-(2-pyrimidinyl)-

• Inchi： 1S/C11H7FN4/c12-10-4-7-8(5-15-9(7)6-16-10)11-13-2-1-3-14-11/h1-6,15H
• InChI Key： YJEVHODIPPNKAB-UHFFFAOYSA-N
• SMILES： C1=NC(F)=CC2C(C3=NC=CC=N3)=CNC1=2

Additional information on 1H-Pyrrolo[2,3-c]pyridine, 5-fluoro-3-(2-pyrimidinyl)-

1H-Pyrrolo[2,3-c]pyridine, 5-fluoro-3-(2-pyrimidinyl)- (CAS No. 2138202-62-5): A Comprehensive Overview

1H-Pyrrolo[2,3-c]pyridine, 5-fluoro-3-(2-pyrimidinyl)- (CAS No. 2138202-62-5) is a promising compound in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolopyridines, which are known for their diverse biological activities and potential therapeutic applications. In recent years, significant advancements have been made in understanding the structure-activity relationships (SAR) and pharmacological properties of this compound, making it a focal point for researchers and pharmaceutical companies alike.

The chemical structure of 1H-Pyrrolo[2,3-c]pyridine, 5-fluoro-3-(2-pyrimidinyl)- is characterized by a pyrrolopyridine core with a fluorine substituent at the 5-position and a pyrimidine moiety at the 3-position. The presence of these functional groups imparts unique chemical and biological properties to the molecule. The fluorine atom, in particular, is known to enhance the lipophilicity and metabolic stability of the compound, while the pyrimidine moiety contributes to its binding affinity to various biological targets.

Recent studies have highlighted the potential of 1H-Pyrrolo[2,3-c]pyridine, 5-fluoro-3-(2-pyrimidinyl)- as a potent inhibitor of specific enzymes and receptors. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits strong inhibitory activity against kinases involved in cancer progression. The researchers found that 1H-Pyrrolo[2,3-c]pyridine, 5-fluoro-3-(2-pyrimidinyl)- effectively blocks the activity of certain kinases, leading to reduced cell proliferation and tumor growth in preclinical models.

In addition to its anti-cancer properties, 1H-Pyrrolo[2,3-c]pyridine, 5-fluoro-3-(2-pyrimidinyl)- has shown promise in other therapeutic areas. A recent publication in Bioorganic & Medicinal Chemistry Letters reported that this compound possesses anti-inflammatory effects by modulating key signaling pathways involved in inflammation. The study indicated that 1H-Pyrrolo[2,3-c]pyridine, 5-fluoro-3-(2-pyrimidinyl)- can inhibit the production of pro-inflammatory cytokines and chemokines, making it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

The synthesis of 1H-Pyrrolo[2,3-c]pyridine, 5-fluoro-3-(2-pyrimidinyl)- has been extensively studied to optimize its yield and purity. Various synthetic routes have been developed, including multistep processes involving coupling reactions and cyclizations. One notable method involves the reaction of a fluoro-substituted pyrrole with a pyrimidine derivative under controlled conditions to form the desired product. These synthetic strategies have been refined to ensure high efficiency and scalability, facilitating the production of this compound for further research and development.

The pharmacokinetic properties of 1H-Pyrrolo[2,3-c]pyridine, 5-fluoro-3-(2-pyrimidinyl)- have also been investigated to assess its suitability as a drug candidate. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and is stable under physiological conditions. Furthermore, it shows minimal toxicity in preclinical toxicity studies, suggesting that it has a favorable safety profile.

Despite its promising properties, further research is needed to fully understand the mechanisms of action and potential side effects of 1H-Pyrrolo[2,3-c]pyridine, 5-fluoro-3-(2-pyrimidinyl)-. Ongoing clinical trials are evaluating its efficacy and safety in various disease models. These trials aim to provide comprehensive data on its therapeutic potential and guide its development as a novel drug candidate.

In conclusion, 1H-Pyrrolo[2,3-c]pyridine, 5-fluoro-3-(2-pyrimidinyl)- (CAS No. 2138202-62-5) represents an exciting advancement in medicinal chemistry with potential applications in cancer therapy and inflammatory diseases. Its unique chemical structure and favorable pharmacological properties make it an attractive target for further research and development. As more studies are conducted and clinical data becomes available, this compound may pave the way for new therapeutic strategies in the treatment of various diseases.